4-(4-Fluorophenoxy)-2-butanone

• Molecular Formula: C10H11FO2
• Molecular Weight: 182.19 g/mol
• IUPAC Name: 4-(4-fluorophenoxy)butan-2-one
• InChI: InChI=1S/C10H11FO2/c1-8(12)6-7-13-10-4-2-9(11)3-5-10/h2-5H,6-7H2,1H3
• InChI Key: ZRMNRDKYWUOZNH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCOC1=CC=C(C=C1)F

Description

4-(4-Fluorophenoxy)-2-butanone is a useful research compound. Its molecular formula is C10H11FO2 and its molecular weight is 182.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 134 parts of 4-fluorophenol and 2 parts of 4-methylbenzenesulfonic acid in 1080 parts of benzene were added 42 parts of 3-butene-2-one. Stirring was continued for 4 days at room temperature. 700 Parts of 1,1'-oxybisethane were added and the whole was washed four times with 500 parts of a cold sodium hydroxide solution 1N and with water. The organic phase was dried, filtered and evaporated. The oily residue was purified by column-chromatography over silica gel using trichloromethane as eluent. The pure fractions were collected and the eluent was evaporated. The oily residue solidified upon cooling. The product was suspended in cold petroleum-ether. The product was filtered off and dried at room temperature, yielding 43.4 parts (39.7%) of 4-(4-fluorophenoxy)-2-butanone (intermediate 26).